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Compound of Interest

Compound Name: JJO-1
CAS No.: 16722-44-4
Cat. No.: B1672959
Get Quote
. J

For research use only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution for JJO-1, a bi-quinoline that functions as an allosteric activator of AMP-activated
protein kinase (AMPK).[1] Accurate preparation of this stock solution is critical for ensuring
experimental reproducibility and obtaining reliable results in studies related to metabolic
diseases such as obesity and type 2 diabetes.[2]

Introduction

JJO-1 is a valuable research tool for investigating the AMPK signaling pathway. It allosterically
activates all AMPK afy isoforms, with the exception of those containing the y3 subunit, in an
ATP-sensitive manner.[1] To facilitate its use in various in vitro and cell-based assays, a
consistently prepared and properly stored stock solution is essential. This protocol outlines the
necessary steps to achieve a stable and accurate JJO-1 stock solution.
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Quantitative Data Summary

For accurate and reproducible experimental results, it is imperative to use precise
measurements when preparing the JJO-1 stock solution. The following table summarizes the
key quantitative data for JJO-1.

Parameter Value Reference
CAS Number 16722-44-4 [1]
Molecular Formula C19H13N3 [1]
Molecular Weight 283.33 g/mol [1]

EC50 for AMPK activation 1.8 uM [2][3]
Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock

Concentration 10 mM =50 mM

Short-term Storage 0 - 4°C (days to weeks) [1]
Long-term Storage -20°C (months to years) [1]

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of JJO-1. The
concentration can be adjusted based on specific experimental needs by modifying the mass of
JJO-1 and the volume of the solvent accordingly.

Materials

JJO-1 powder (CAS: 16722-44-4)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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e \ortex mixer

o Pipettes and sterile filter tips

Procedure

e Pre-weighing Preparations:

o Bring the JJO-1 powder and anhydrous DMSO to room temperature before opening to
prevent condensation.

o Ensure the analytical balance is calibrated and level.
o Calculating the Required Mass of JJO-1.:

o To prepare a 10 mM stock solution, the required mass of JJO-1 can be calculated using
the following formula:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) = 10 mmol/L * 0.001 L * 283.33 g/mol * 1000 mg/g = 2.83 mg
e Weighing JJO-1:

o Carefully weigh out the calculated amount of JJO-1 powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube or amber vial.

 Dissolving JJO-1:
o Add the desired volume of anhydrous DMSO to the tube containing the JJO-1 powder.

o Vortex the solution thoroughly until the JJO-1 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect
the solution to ensure no solid particles remain.

» Aliquoting and Storage:
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o Once the JJO-1 is fully dissolved, dispense the stock solution into smaller, single-use
aliquots in sterile, light-protected (amber) microcentrifuge tubes or vials. This practice
minimizes contamination and degradation from repeated freeze-thaw cycles.

o For short-term storage (days to weeks), store the aliquots at O - 4°C.[1]

o For long-term storage (months to years), store the aliquots at -20°C.[1]

Safety Precautions

JJO-1 is for research use only and is not intended for human or veterinary use.[1]

Standard laboratory safety practices should be followed, including the use of personal
protective equipment (PPE) such as gloves, a lab coat, and safety glasses.

Handle JJO-1 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Dispose of waste according to institutional and local regulations.

Diagrams

Caption: Workflow for JJO-1 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672959/docs#preparation-of-jjo-1-stock-solution-an-
application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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